Cas no 1254514-19-6 (4,6-Dibromo-1-iodoisoquinoline)

4,6-Dibromo-1-iodoisoquinoline structure
1254514-19-6 structure
Product Name:4,6-Dibromo-1-iodoisoquinoline
CAS No:1254514-19-6
MF:C9H4Br2IN
MW:412.847232818604
CID:3160430
PubChem ID:129962399
Update Time:2025-04-21

4,6-Dibromo-1-iodoisoquinoline Chemical and Physical Properties

Names and Identifiers

    • 4,6-Dibromo-1-iodoisoquinoline
    • 1254514-19-6
    • Inchi: 1S/C9H4Br2IN/c10-5-1-2-6-7(3-5)8(11)4-13-9(6)12/h1-4H
    • InChI Key: DTRHXACGXUQSEP-UHFFFAOYSA-N
    • SMILES: IC1C2C=CC(=CC=2C(=CN=1)Br)Br

Computed Properties

  • Exact Mass: 412.77347Da
  • Monoisotopic Mass: 410.77552Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 0
  • Complexity: 190
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.2
  • Topological Polar Surface Area: 12.9Ų
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